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Compound of Interest

Compound Name: (S)-1-N-Boc-2-Cyano-piperidine

Cat. No.: B1276793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-1-N-Boc-2-cyanopiperidine, a chiral piperidine derivative, is a versatile building block in

modern organic synthesis. Its unique structural features, combining a Boc-protected amine and

a nitrile group on a stereodefined piperidine ring, make it a valuable intermediate in the

development of complex molecular architectures, particularly in the pharmaceutical industry.

This guide provides a comprehensive overview of its chemical properties, synthesis, and

applications.

Core Chemical Properties
(S)-1-N-Boc-2-cyanopiperidine is a white to off-white solid at room temperature. The Boc (tert-

butoxycarbonyl) protecting group offers stability under a range of reaction conditions, while the

cyano group provides a versatile handle for further chemical transformations.
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Property Value Reference

IUPAC Name
(S)-tert-butyl 2-

cyanopiperidine-1-carboxylate
N/A

CAS Number 242459-44-5 [1]

Molecular Formula C₁₁H₁₈N₂O₂ [1]

Molecular Weight 210.27 g/mol [1]

Appearance White to off-white solid N/A

Melting Point 62-67 °C (for racemic mixture) [2]

Boiling Point (Predicted) 325.3 ± 35.0 °C N/A

Density (Predicted) 1.07 g/cm³ [3]

Solubility
Soluble in methanol and

chloroform.
[3][4]

Spectroscopic Data
Detailed spectroscopic data for (S)-1-N-Boc-2-cyanopiperidine is not readily available in the

public domain. However, spectral information for the corresponding (R)-isomer and related

structures can provide valuable comparative insights. Researchers are advised to acquire and

interpret their own analytical data for confirmation.

Reactivity and Stability
The chemical behavior of (S)-1-N-Boc-2-cyanopiperidine is dictated by its functional groups:

the Boc-protected amine and the nitrile.

Boc Group: The tert-butoxycarbonyl group is a robust protecting group, stable to most

nucleophilic and basic conditions. It is, however, readily cleaved under acidic conditions

(e.g., trifluoroacetic acid) to yield the free secondary amine.

Cyano Group: The nitrile functionality is a versatile precursor for a variety of chemical

transformations. It can be hydrolyzed to a carboxylic acid or an amide, reduced to a primary

amine, or reacted with organometallic reagents to form ketones.
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Stability: The racemic form, 1-Boc-2-cyanopiperidine, is reported to have a half-life of

approximately 10 hours in water, suggesting moderate stability to hydrolysis.[5] The

compound should be stored in a dry environment at 2-8°C.[3]

Experimental Protocols
General Synthesis of 1-N-Boc-2-cyanopiperidine
(Racemic)
A common method for the synthesis of the racemic compound involves the dehydration of the

corresponding primary amide, 1-N-Boc-piperidine-2-carboxamide.
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1-N-Boc-piperidine-2-carboxamide

Dissolve in Acetonitrile and Pyridine

Cool to -5 °C

Add Oxalyl Chloride in Dichloromethane

Stir at Room Temperature Overnight

Concentrate in vacuo

Dissolve in Ethyl Acetate

Wash with Water and Brine

Dry over Sodium Sulfate, Filter, and Concentrate

Isolate 1-N-Boc-2-cyanopiperidine

Click to download full resolution via product page

Caption: Inhibition of POP by derivatives of (S)-1-N-Boc-2-cyanopiperidine.
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The inhibition of POP can lead to the induction of autophagy, a cellular process responsible for

clearing aggregated proteins, which is often impaired in neurodegenerative conditions. [2]This

suggests that POP inhibitors derived from (S)-1-N-Boc-2-cyanopiperidine may offer therapeutic

benefits by not only modulating neuropeptide levels but also by enhancing cellular clearance

mechanisms.

Other Applications
The chiral nature of (S)-1-N-Boc-2-cyanopiperidine also makes it a valuable component in the

synthesis of:

Bioactive peptides and alkaloids: The piperidine scaffold is a common motif in many natural

products with diverse pharmacological activities.

Asymmetric Catalysis: It can be used as a chiral ligand or a substrate in enantioselective

reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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